Cas no 4196-86-5 (Pentaerythritol tetrabenzoate)

Pentaerythritol tetrabenzoate Properties

Names and Identifiers

• 1,3-Propanediol,2,2-bis[(benzoyloxy)methyl]-, 1,3-dibenzoate
• Pentaerythritol Tetrabenzoate
• [3-benzoyloxy-2,2-bis(benzoyloxymethyl)propyl] benzoate
• Pentaerythrityl Tetrabenzoate
• 2,2-Bis((benzoyloxy)methyl)-1,3-propanediol dibenzoate
• Benzoic acid, tetraester with pentaerythritol
• U7L44GIS4O
• 2,2-bis((benzoyloxy)methyl)propane-1,3-diyl dibenzoate
• 1,3-Propanediol, 2,2-bis((benzoyloxy)methyl)-, dibenzoate
• 3-(Benzoyloxy)-2,2-bis[(benzoyloxy)methyl]propyl benzoate
• 2,2-Bis((benzoyloxy)methyl)dibenzoate propanediol
• 2,2-Bis[(benzo
• +Expand

• MDL： MFCD00020676
• InChIKey： MINJAOUGXYRTEI-UHFFFAOYSA-N
• Inchi： 1S/C33H28O8/c34-29(25-13-5-1-6-14-25)38-21-33(22-39-30(35)26-15-7-2-8-16-26,23-40-31(36)27-17-9-3-10-18-27)24-41-32(37)28-19-11-4-12-20-28/h1-20H,21-24H2
• SMILES： O(C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])C(C([H])([H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)(C([H])([H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O
• BRN： 3513249

Computed Properties

• Exact Mass: 552.17800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 16
• Monoisotopic Mass: 552.178418
• Heavy Atom Count: 41
• Complexity: 704
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 105

Experimental Properties

• LogP: 5.40080
• PSA: 105.20000
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 583.14°C (rough estimate)
• Melting Point: 102.0 to 106.0 deg-C
• Flash Point: 286.2°C
• Color/Form: Uncertain
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Uncertain
• Density: 1.1594 (rough estimate)

Pentaerythritol tetrabenzoate Security Information

• Symbol: GHS07
• RTECS：RZ2605000
• WGK Germany：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Risk Phrases： 22
• Signal Word：Warning

Pentaerythritol tetrabenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters